Cas no 73310-11-9 (Docosahexaenoic acid,ethyl ester)

• Product Name: Docosahexaenoic acid,ethyl ester
• CAS No: 73310-11-9
• MF: C₂₄H₃₆O₂
• MW: 356.541447639465
• CID: 568665
• PubChem ID: 6440152
• Update Time: 2025-04-19

Docosahexaenoic acid,ethyl ester Chemical and Physical Properties

Names and Identifiers

• Docosahexaenoic acid,ethyl ester
• ETHYL DOCOSAHEXAENOATE
• (all-Z)-isomer, no locants for unsaturation of 4,7,10,13,16,19-docosahexaenoic acid ethyl ester
• 73310-11-9
• SCHEMBL375162
• CCRIS 7132
• CHEBI:167855
• ethyl (2E,4E,6E,8E,10E,12E)-docosa-2,4,6,8,10,12-hexaenoate
• Docosahexaenoic acid, ethyl ester
• EN300-27703291
• 1020718-25-5
• AMY31882
• 2,4,6,8,10,12-Docosahexaenoic acid, ethyl ester

• Inchi： 1S/C24H36O2/c1-3-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24(25)26-4-2/h12-23H,3-11H2,1-2H3/b13-12+,15-14+,17-16+,19-18+,21-20+,23-22+
• InChI Key： TYLNXKAVUJJPMU-DNKOKRCQSA-N
• SMILES： O(C(/C=C/C=C/C=C/C=C/C=C/C=C/CCCCCCCCC)=O)CC

Computed Properties

• Exact Mass: 356.27200
• Monoisotopic Mass: 356.271530387g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 16
• Complexity: 490
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 6
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.7
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 0.914
• Boiling Point: 481.2°C at 760 mmHg
• Flash Point: 263.6°C
• Refractive Index: 1.503
• PSA: 26.30000
• LogP: 7.02740